4-(4-Ethylpiperazin-1-yl)-6-hydrazinylpyrimidine

• Molecular Formula: C10H18N6
• Molecular Weight: 222.29 g/mol
• IUPAC Name: [6-(4-ethylpiperazin-1-yl)pyrimidin-4-yl]hydrazine
• InChI: InChI=1S/C10H18N6/c1-2-15-3-5-16(6-4-15)10-7-9(14-11)12-8-13-10/h7-8H,2-6,11H2,1H3,(H,12,13,14)
• InChI Key: DLIOLGAUXUOOCW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC=NC(=C2)NN

Description

4-(4-Ethylpiperazin-1-yl)-6-hydrazinylpyrimidine is a useful research compound. Its molecular formula is C10H18N6 and its molecular weight is 222.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 4,6-dichloropyrimidine, (1.1 g, 7.4 mmol), in 20 mL isopropanol, add potassium carbonate, (2 g, 15 mmol), and N-ethylpiperazine, (843 mg, 7.4 mmol). Stir at rt for 18 h, then add hydrazine, (1.6 g, 50 mmol) and heat to reflux for 22 h. Cool and filter, then evaporate the solvent from the filtrate. Take up the residue in 20 mL boiling acetonitrile and filter. Upon cooling, a white precipitate forms. Filter to obtain approx 1 g [6-(4-Ethyl-piperazin-1-yl)-pyrimidin-4-yl]-hydrazine as a white solid. (60%). MS ES+ 223.2